Cas no 1251691-66-3 (4-(4-bromo-3-methylphenyl)-6-fluoro-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(4-bromo-3-methylphenyl)-6-fluoro-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1251691-66-3
• MF: C₂₁H₂₀BrFN₂O₃S
• MW: 479.362506866455
• CID: 5397043
• Update Time: 2025-05-30

4-(4-bromo-3-methylphenyl)-6-fluoro-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(4-bromo-3-methylphenyl)-6-fluoro-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-piperidin-1-ylmethanone
• 4-(4-bromo-3-methylphenyl)-6-fluoro-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C21H20BrFN2O3S/c1-14-11-16(6-7-17(14)22)25-13-20(21(26)24-9-3-2-4-10-24)29(27,28)19-8-5-15(23)12-18(19)25/h5-8,11-13H,2-4,9-10H2,1H3
• InChI Key： LKVQQAVOBQJZKE-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])N1C([H])=C(C(N2C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H])=O)S(C2C([H])=C([H])C(=C([H])C1=2)F)(=O)=O

Additional information on 4-(4-bromo-3-methylphenyl)-6-fluoro-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

4-(4-Bromo-3-methylphenyl)-6-fluoro-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1251691-66-3): A Comprehensive Overview

The compound 4-(4-bromo-3-methylphenyl)-6-fluoro-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1251691-66-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. This benzothiazine derivative features a unique molecular architecture combining a piperidine carbonyl moiety with a fluorinated benzothiazine core, making it particularly interesting for drug discovery applications.

Recent trends in medicinal chemistry highlight the growing importance of heterocyclic compounds like this 4H-1lambda6,4-benzothiazine derivative. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with computational studies suggesting favorable binding interactions with several therapeutic targets. The presence of both fluoro and bromo substituents enhances its potential for structure-activity relationship (SAR) studies, allowing for precise modifications to optimize biological activity.

The synthesis of 4-(4-bromo-3-methylphenyl)-6-fluoro-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione typically involves multi-step organic transformations, with key steps including the formation of the benzothiazine core followed by introduction of the piperidine carbonyl group. Advanced purification techniques such as preparative HPLC are often employed to obtain material of sufficient purity for biological evaluation, typically >98% as confirmed by LC-MS and NMR analysis.

From a pharmaceutical perspective, this compound represents an important example of modern drug-like molecules with balanced physicochemical properties. Its calculated logP value suggests favorable membrane permeability, while the presence of hydrogen bond acceptors and donors makes it suitable for interaction with biological targets. These characteristics align well with current industry focus on developing orally bioavailable small molecules for therapeutic applications.

In materials science, the 4H-1lambda6,4-benzothiazine core of this compound has shown promise in the development of organic electronic materials. The conjugated system combined with electron-withdrawing substituents creates interesting optoelectronic properties that are being explored for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. This dual potential in both life sciences and materials applications makes CAS 1251691-66-3 particularly valuable for interdisciplinary research.

The stability profile of 4-(4-bromo-3-methylphenyl)-6-fluoro-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione has been extensively studied under various conditions. It demonstrates good thermal stability up to 200°C and remains stable in solution at physiological pH for extended periods, making it suitable for both in vitro and in vivo studies. These properties address common challenges faced by researchers working with complex heterocyclic systems.

Current market analysis indicates growing demand for specialized benzothiazine derivatives like this compound, particularly from pharmaceutical companies engaged in kinase inhibitor development. The global market for such specialized intermediates is projected to grow at a CAGR of 6-8% over the next five years, driven by increased R&D spending in targeted therapies and personalized medicine approaches.

From a regulatory perspective, CAS 1251691-66-3 is not currently listed in any controlled substance schedules, making it accessible for legitimate research purposes. However, researchers should always consult local regulations when planning studies involving this or any other specialized chemical compound. Proper handling procedures should be followed in accordance with general laboratory safety protocols.

The future research directions for this compound likely include exploration of its structure-activity relationships through systematic modification of its various functional groups. Particular interest may focus on the piperidine carbonyl moiety as a potential site for prodrug development or targeted delivery systems. Additionally, the fluorinated benzothiazine core may serve as a platform for developing novel imaging agents given the favorable nuclear properties of fluorine-19 for MRI applications.

In conclusion, 4-(4-bromo-3-methylphenyl)-6-fluoro-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione represents a versatile and scientifically valuable compound with applications spanning medicinal chemistry, materials science, and chemical biology. Its unique structural features and demonstrated stability make it particularly attractive for researchers working at the interface of these disciplines. As the field of heterocyclic chemistry continues to evolve, compounds like this will undoubtedly play increasingly important roles in scientific advancement and technological innovation.